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Compound of Interest

Compound Name: 4'-Methylacetanilide

Cat. No.: B420711

Essential Safety and Handling Guide for 4'-
Methylacetanilide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate and essential safety and logistical

information for handling 4'-Methylacetanilide, including detailed operational and disposal
plans.

Chemical and Physical Properties
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Property

Value

CAS Number

103-89-9[1][2]

Molecular Formula

COH11NO[1][3][4]

Molecular Weight 149.19 g/mol [4]

Appearance Beige solid[1][5]

Melting Point 148 - 151 °C / 298.4 - 303.8 °F[1][5]
Boiling Point 307.8°C at 760 mmHg[4]

Flash Point 168 °C / 334.4 °F[1][5]

Solubility No information available

Specific Gravity 1.210[1][5]

Hazard Identification and Personal Protective Equipment

(PPE)

4'-Methylacetanilide is considered hazardous and can be harmful if swallowed. It may cause

skin, eye, and respiratory tract irritation.[1][2][5][6] Therefore, adherence to strict safety

protocols and the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

o Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator

when ventilation is inadequate or whenever necessary to prevent inhalation of dust.[3]

Operational Plan for Safe Handling
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A systematic approach to handling 4'-Methylacetanilide is crucial to minimize exposure and
ensure safety.

1. Preparation and Engineering Controls:
Work in a well-ventilated area, preferably in a chemical fume hood.
Ensure safety shower and eyewash stations are readily accessible.
Minimize dust generation and accumulation during handling.[3]

. Weighing and Transferring:
Wear all required PPE before handling the chemical.

Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust
clouds.

If transferring to a new container, ensure it is properly labeled.
. During Experimentation:

Keep the container tightly closed when not in use.[3]

Avoid contact with eyes, skin, and clothing.[3]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling and before leaving the laboratory.[3]
Emergency First Aid Procedures
In case of accidental exposure, immediate and appropriate first aid is critical.

 Ingestion: If conscious and alert, rinse the mouth and drink 2-4 cupfuls of milk or water. Do
NOT induce vomiting. Seek immediate medical attention.[3]

 Inhalation: Remove the individual from the exposure to fresh air immediately. If breathing is
difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate
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medical aid.[1][3]

o Skin Contact: Flush the skin with plenty of soap and water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid.[1][3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1][3]

Disposal Plan

Proper disposal of 4'-Methylacetanilide and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste 4'-Methylacetanilide in a suitable, labeled, and tightly closed container for
disposal.[3]

o For spills, sweep up the material, avoiding dust generation, and place it into a suitable
container for disposal.[3]

2. Disposal Method:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][5]

o Relatively unreactive organic reagents should be collected in container A. If halogenated,
they should be collected in container B. For solid residues use container C.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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